Cas no 325988-33-8 (4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide
• CAS No: 325988-33-8
• MF: C₂₀H₂₅N₃O₆S
• MW: 435.494004011154
• CID: 6270967
• PubChem ID: 4247719
• Update Time: 2025-07-23

4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide
• Oprea1_460182
• SR-01000420108-1
• SR-01000420108
• AKOS001019603
• F0289-0026
• 4-(N,N-dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide
• Z56794261
• 325988-33-8

• Inchi： 1S/C20H25N3O6S/c1-4-12-22(13-5-2)30(27,28)17-9-6-15(7-10-17)20(24)21-18-11-8-16(29-3)14-19(18)23(25)26/h6-11,14H,4-5,12-13H2,1-3H3,(H,21,24)
• InChI Key： AXDMFAAZKMPSAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2[N+](=O)[O-])OC)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 435.14640670g/mol
• Monoisotopic Mass: 435.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide

Introduction to 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide (CAS No. 325988-33-8)

4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide, identified by its Chemical Abstracts Service (CAS) number 325988-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, a well-documented group of molecules known for their diverse biological activities. The structural features of this molecule, particularly the presence of a dipropylsulfamoyl moiety and a 4-methoxy-2-nitrophenyl benzamide group, contribute to its unique chemical and pharmacological properties.

The dipropylsulfamoyl group is a key pharmacophore that influences the compound's solubility, reactivity, and interaction with biological targets. Sulfonamides, in general, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl chains in the sulfamoyl group can modulate these properties, potentially enhancing efficacy while reducing side effects. In the case of 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide, the dipropyl substitution may confer specific binding affinities to target proteins or enzymes, making it a promising candidate for drug development.

The aromatic ring system, specifically the 4-methoxy-2-nitrophenyl moiety, further enhances the compound's complexity and potential biological activity. Nitroaromatic compounds are known for their ability to interact with various biological pathways, including those involved in cell signaling and metabolism. The methoxy group at the 4-position can influence electronic properties and metabolic stability, while the nitro group at the 2-position can serve as a probe for studying redox-sensitive mechanisms in biological systems. This combination of structural elements makes 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide a versatile scaffold for medicinal chemistry investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have shown that sulfonamides can act as inhibitors of enzymes such as dihydrofolate reductase (DHFR), carbonic anhydrase (CA), and thymidine synthase (TS). The structural features of 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide suggest potential activity against these enzymes, which are critical in various disease pathways. For instance, DHFR inhibitors are well-known for their role in anticancer therapies due to their ability to block folate-dependent biosynthesis.

Moreover, the 4-methoxy-2-nitrophenyl group may contribute to the compound's ability to modulate oxidative stress responses. Nitroaromatic compounds have been reported to exhibit pro-oxidant or antioxidant properties depending on cellular conditions. This dual nature makes them attractive for developing therapeutics targeting oxidative-related diseases such as neurodegenerative disorders and cardiovascular diseases. The methoxy group can also influence metabolic pathways by affecting cytochrome P450 enzyme-mediated biotransformation, which is crucial for drug absorption, distribution, metabolism, and excretion (ADME).

In vitro studies have begun to explore the pharmacological profile of 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide. Initial assays have shown promising activity against certain cancer cell lines, suggesting potential as an anticancer agent. The sulfonamide moiety's ability to form hydrogen bonds with nucleophilic residues in target proteins may enhance binding affinity. Additionally, the nitro group's redox activity could provide a mechanism for selective toxicity against rapidly dividing cells characteristic of tumors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonation followed by condensation reactions with appropriate precursors. Advances in green chemistry principles have encouraged researchers to optimize these synthetic routes using sustainable methodologies. For example, catalytic processes that minimize waste or employ renewable solvents could enhance the environmental footprint of producing 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide.

Future research directions may focus on derivatizing this scaffold to improve pharmacokinetic profiles or expand therapeutic applications. Structural modifications such as replacing the dipropylsulfamoyl group with other sulfonamide derivatives or altering the aromatic ring system could yield analogs with enhanced potency or selectivity. Collaborative efforts between experimental chemists and computational biologists will be essential in designing novel derivatives based on mechanistic insights from existing data.

The development of novel pharmaceutical agents relies heavily on understanding both chemical structure-activity relationships (SAR) and physicochemical properties that influence drug delivery systems. Properties such as solubility, lipophilicity (logP), and metabolic stability are critical factors determining a compound's success in clinical trials. Computational tools like Quantitative Structure-Activity Relationships (QSAR) models can predict these properties based on molecular descriptors derived from the chemical structure of 4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide, thereby accelerating drug discovery pipelines.

In conclusion,4-(dipropylsulfamoyl)-N-(4-methoxy-2-nitrophenyl)benzamide (CAS No. 325988-33-8) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its unique structural features. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile through both experimental synthesis and computational modeling approaches. As our understanding of biological systems continues to evolve,this compound stands as an example of how interdisciplinary collaboration can drive innovation in medicinal chemistry toward next-generation therapeutics.